Azetidin-3-amine dihydrochloride
Overview
Description
Azetidin-3-amine dihydrochloride, or AZD, is a compound from the azetidine family of compounds that is used in scientific research. It is a white crystalline powder that is water-soluble and has a melting point of around 80-82°C. AZD has been used in various studies and experiments, and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Synthesis of New Heterocyclic Amino Acid Derivatives
Azetidin-3-amine dihydrochloride is used in the synthesis of new heterocyclic amino acid derivatives. The starting (N-Boc-azetidin-3-ylidene)acetate is obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .
Active Pharmaceutical Intermediates
Azetidin-3-amine dihydrochloride is used as an active pharmaceutical intermediate . Pharmaceutical intermediates are the key components used in the production of active pharmaceutical ingredients (APIs). They play a crucial role in the development of new drugs and therapies.
Research and Development
Azetidin-3-amine dihydrochloride is used in research and development. It is often used in the synthesis of other compounds, and its properties make it a valuable tool in the development of new chemical reactions and processes .
Education and Training
Azetidin-3-amine dihydrochloride is used in education and training. It is often used in teaching laboratories to demonstrate various chemical reactions and techniques .
Industrial Applications
Azetidin-3-amine dihydrochloride is used in various industrial applications. It is often used in the synthesis of other compounds, and its properties make it a valuable tool in the development of new chemical reactions and processes .
Future Directions
Mechanism of Action
Mode of Action
Azetidines, the class of compounds to which azetidin-3-amine dihydrochloride belongs, are known for their reactivity and versatility in synthetic chemistry . They can undergo various transformations leading to functionally decorated heterocyclic compounds .
Biochemical Pathways
Azetidines are known for their ubiquity in natural products and importance in medicinal chemistry . They have potential in peptidomimetic and nucleic acid chemistry .
Result of Action
Given the compound’s potential interactions with various biological targets and its reactivity, it is likely to have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
azetidin-3-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8N2.2ClH/c4-3-1-5-2-3;;/h3,5H,1-2,4H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSDLMAZIRAMDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H10Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40542111 | |
Record name | Azetidin-3-amine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40542111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
102065-89-4 | |
Record name | Azetidin-3-amine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40542111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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